Cas no 117933-03-6 (1,2-Benzisoxazole,6-fluoro-3-methyl-)
1,2-Benzisoxazole,6-fluoro-3-methyl- is a fluorinated heterocyclic compound featuring a benzisoxazole core structure substituted with a fluorine atom at the 6-position and a methyl group at the 3-position. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The fluorine substitution enhances metabolic stability and bioavailability, while the methyl group can influence steric and electronic properties. Its well-defined structure allows for precise modifications in drug discovery, particularly in the development of CNS-active agents or enzyme inhibitors. The compound's stability and synthetic accessibility make it a valuable building block for medicinal chemistry applications.
117933-03-6 structure
Product Name:1,2-Benzisoxazole,6-fluoro-3-methyl-
CAS No:117933-03-6
MF:C8H6FNO
MW:151.137745380402
CID:132880
PubChem ID:21978409
Update Time:2025-06-07
1,2-Benzisoxazole,6-fluoro-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzisoxazole,6-fluoro-3-methyl-
- 6-fluoro-3-methyl- 1,2-Benzisoxazole
- 6-fluoro-3-methyl-1,2-benzoxazole
- 1,2-Benzisoxazole,6-fluoro-3-methyl
- AM700
- 6-FLUORO-3-METHYLBENZODISOXAZOLE
- 1,2-Benzisoxazole,6-fluoro-3-methyl-(9CI)
- 117933-03-6
- 6-Fluoro-3-methyl-benzo[d]isoxazole
- 1,2-Benzisoxazole, 6-fluoro-3-methyl-
- DTXSID80621050
- SCHEMBL1121898
- G11434
- SY298842
- 6-Fluoro-3-methylbenzisoxazole
- A1-28916
- 6-fluoro-3-methyl-1,2-Benzisoxazole
- AZTCUAJRDGGWPK-UHFFFAOYSA-N
- AKOS006286139
- FT-0709438
- MFCD07778387
- 6-Fluoro-3-methylbenzo[d]isoxazole
- A852426
-
- Inchi: 1S/C8H6FNO/c1-5-7-3-2-6(9)4-8(7)11-10-5/h2-4H,1H3
- InChI Key: AZTCUAJRDGGWPK-UHFFFAOYSA-N
- SMILES: FC1C=CC2C(C)=NOC=2C=1
Computed Properties
- Exact Mass: 151.04300
- Monoisotopic Mass: 151.043341977g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 26Ų
Experimental Properties
- Density: 1.258
- Boiling Point: 234.1°Cat760mmHg
- Flash Point: 95.4°C
- Refractive Index: 1.569
- PSA: 26.03000
- LogP: 2.27530
1,2-Benzisoxazole,6-fluoro-3-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A171978-1g |
6-Fluoro-3-methylbenzo[d]isoxazole |
117933-03-6 | 97% | 1g |
$243.0 | 2025-02-25 | |
| A2B Chem LLC | AE10949-5g |
6-FLUORO-3-METHYLBENZODISOXAZOLE |
117933-03-6 | 95% | 5g |
$993.00 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1853637-1g |
6-Fluoro-3-methylbenzo[d]isoxazole |
117933-03-6 | ≥95% | 1g |
¥2247.00 | 2024-08-09 | |
| Ambeed | A171978-100mg |
6-Fluoro-3-methylbenzo[d]isoxazole |
117933-03-6 | 97% | 100mg |
$72.0 | 2025-02-25 | |
| Ambeed | A171978-250mg |
6-Fluoro-3-methylbenzo[d]isoxazole |
117933-03-6 | 97% | 250mg |
$121.0 | 2025-02-25 |
1,2-Benzisoxazole,6-fluoro-3-methyl- Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
117933-03-6 (1,2-Benzisoxazole,6-fluoro-3-methyl-) Related Products
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- 686702-70-5((5-fluorobenzodisoxazol-3-yl)methanamine)
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